Cas no 1219979-69-7 (2-(3-Piperidinyl)ethyl 2-phenylacetatehydrochloride)

• Product Name: 2-(3-Piperidinyl)ethyl 2-phenylacetatehydrochloride
• CAS No: 1219979-69-7
• MF: C₁₅H₂₂ClNO₂
• MW: 283.7936835289
• CID: 1067670
• PubChem ID: 56829486
• Update Time: 2025-06-23

2-(3-Piperidinyl)ethyl 2-phenylacetatehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Piperidinyl)ethyl 2-phenylacetate hydrochloride
• 2-(piperidin-3-yl)ethyl 2-phenylacetate hydrochloride
• 2-(3-Piperidinyl)ethyl 2-phenylacetatehydrochloride
• 2-piperidin-3-ylethyl 2-phenylacetate;hydrochloride
• AKOS015844031
• 1219979-69-7

• MDL： MFCD13559735
• Inchi： 1S/C15H21NO2.ClH/c17-15(11-13-5-2-1-3-6-13)18-10-8-14-7-4-9-16-12-14;/h1-3,5-6,14,16H,4,7-12H2;1H
• InChI Key： PLKPZLUZVVHLID-UHFFFAOYSA-N
• SMILES： Cl.O(C(CC1C=CC=CC=1)=O)CCC1CNCCC1

Computed Properties

• Exact Mass: 283.1339066g/mol
• Monoisotopic Mass: 283.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(3-Piperidinyl)ethyl 2-phenylacetatehydrochloride

Comprehensive Overview of 2-(3-Piperidinyl)ethyl 2-phenylacetate hydrochloride (CAS No. 1219979-69-7): Properties, Applications, and Research Insights

2-(3-Piperidinyl)ethyl 2-phenylacetate hydrochloride (CAS No. 1219979-69-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and phenylacetate moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure combines a 3-piperidinyl group with an ethyl 2-phenylacetate backbone, enhanced by hydrochloride salt formation for improved stability and solubility. Researchers and industry professionals frequently search for terms like "2-(3-Piperidinyl)ethyl 2-phenylacetate hydrochloride synthesis" or "CAS 1219979-69-7 applications", reflecting its relevance in drug discovery and medicinal chemistry.

The compound's physicochemical properties make it a versatile candidate for various applications. With a molecular weight of 283.8 g/mol and a hydrochloride salt form, it exhibits enhanced water solubility compared to its free base counterpart. Recent studies highlight its potential role in modulating neurological targets, aligning with trending topics such as "neuropharmacology" and "CNS drug development". Its phenylacetate component is particularly noteworthy, as derivatives of phenylacetic acid are widely explored for their anti-inflammatory and analgesic properties, addressing common search queries like "phenylacetate derivatives in medicine".

In the context of green chemistry and sustainable synthesis—a hotspot in contemporary research—2-(3-Piperidinyl)ethyl 2-phenylacetate hydrochloride has been investigated for eco-friendly production methods. Researchers are optimizing catalytic processes to reduce waste, responding to industry demands for "sustainable pharmaceutical intermediates". Analytical techniques such as HPLC and NMR are routinely employed for purity assessment, a detail often queried in searches like "CAS 1219979-69-7 analytical methods".

The compound's mechanistic pathways are another focal point. Its piperidine ring, a common pharmacophore in FDA-approved drugs, contributes to interactions with enzymes and receptors. This aligns with frequent searches on "piperidine-based drug design" and "structure-activity relationships". Recent publications suggest its utility in designing cholinergic agents, tapping into the growing interest in neurodegenerative disease therapeutics.

From a commercial perspective, 2-(3-Piperidinyl)ethyl 2-phenylacetate hydrochloride is supplied under stringent quality controls to meet GMP standards. Suppliers emphasize batch-to-batch consistency, addressing procurement-related queries such as "high-purity CAS 1219979-69-7 suppliers". Storage recommendations typically include protection from moisture and light, with stability data being a key consideration for long-term usage—details often sought in "compound storage guidelines" searches.

Emerging applications in peptide chemistry further expand the compound's utility. Its ability to serve as a protecting group or spacer in solid-phase synthesis resonates with researchers exploring "peptide therapeutics", a rapidly growing market segment. This interdisciplinary relevance ensures its continued prominence in both academic and industrial settings.

In summary, 2-(3-Piperidinyl)ethyl 2-phenylacetate hydrochloride (CAS No. 1219979-69-7) represents a multifaceted tool for modern chemical research. Its structural features, combined with evolving applications in drug discovery and sustainable chemistry, position it as a compound of enduring scientific and commercial value. As research progresses, its role in addressing global health challenges and technological advancements in synthesis will likely expand, making it a subject of ongoing investigation and innovation.